Cas no 1805340-60-6 (Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805340-60-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859112
• Update Time: 2025-07-02

Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)5-3-4(11)6(10)7(14-5)8(12)13/h3,8H,2H2,1H3
• InChI Key： BTNJFVWSPJIZKB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OCC)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate

Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805340-60-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805340-60-6, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in the synthesis of various biologically active molecules. The presence of multiple substituents, including bromine, chlorine, and difluoromethyl groups, makes it a versatile building block for medicinal chemists.

The 3-bromo and 4-chloro substituents on the pyridine ring introduce regions of electrophilic accessibility, which are pivotal for further functionalization. These groups facilitate nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. Additionally, the 2-(difluoromethyl) moiety enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for therapeutic applications.

In recent years, Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate has been employed in the development of novel therapeutic agents. One notable area of research involves its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets. The specific substitution pattern on this compound allows for fine-tuning of binding affinity and selectivity.

Recent studies have highlighted the compound's role in the development of antiviral agents. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of antiviral drugs by increasing their resistance to metabolic degradation. This has led to the exploration of Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate as a precursor for next-generation antiviral compounds.

The pharmaceutical industry has also leveraged this intermediate in the creation of central nervous system (CNS) drugs. The lipophilic nature imparted by the difluoromethyl group enhances blood-brain barrier penetration, a crucial factor for effective CNS drug delivery. Researchers have utilized Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate to synthesize novel neuroactive compounds targeting disorders such as Alzheimer's and Parkinson's disease.

Beyond its applications in drug development, Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate has found utility in agrochemical research. The structural motifs present in this compound are reminiscent of those found in herbicides and fungicides. By modifying its derivatives, scientists have been able to develop environmentally friendly alternatives that offer effective crop protection while minimizing ecological impact.

The synthetic pathways involving Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate are both elegant and efficient. The compound serves as a key precursor in multi-step syntheses, where sequential functionalization allows for the introduction of additional pharmacophores. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to further diversify the molecular architecture derived from this intermediate.

In conclusion, Ethyl 3-bromo-4-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805340-60-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.